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Compound of Interest

Compound Name: 4-(Pentyloxy)phenol

Cat. No.: B097055 Get Quote

An In-depth Technical Guide to the Health and Safety of 4-(Pentyloxy)phenol for Researchers,

Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the health and safety considerations for 4-
(pentyloxy)phenol, a chemical intermediate of interest in pharmaceutical research and

development. Given the limited specific toxicological data for this compound, this document

synthesizes available information, draws logical inferences from structurally related phenolic

compounds, and outlines rigorous, self-validating safety protocols. The causality behind each

recommendation is explained to empower researchers to work safely and effectively.

Chemical Identity and Physical Properties
4-(Pentyloxy)phenol is a derivative of phenol, appearing as a white to beige powder.[1] Its

core chemical and physical characteristics are summarized below.
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Property Value Source

CAS Number 18979-53-8 [2]

Molecular Formula C₁₁H₁₆O₂ [2]

Molecular Weight 180.24 g/mol [2]

Appearance White to beige powder [1]

Melting Point 46-49 °C ChemicalBook

Boiling Point ~273.08 °C (rough estimate) [1]

Storage Temperature 0-10°C [1]

Hazard Identification and GHS Classification
The primary known hazards of 4-(pentyloxy)phenol are skin and eye irritation.[1][3] The

Globally Harmonized System (GHS) classification, as notified to the European Chemicals

Agency (ECHA), is presented below.

Hazard Class Hazard Statement Pictogram Signal Word

Skin

Corrosion/Irritation

Category 2

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Eye Irritation

Category 2

H319: Causes serious

eye irritation
Warning

Inferred and Potential Hazards
Due to the scarcity of specific toxicological data for 4-(pentyloxy)phenol, a cautious approach

is warranted. The toxicological profile of phenol, the parent compound, is well-documented and

provides a basis for inferring potential hazards. Phenol is acutely toxic if swallowed, in contact

with skin, or if inhaled, can cause severe skin burns and eye damage, is suspected of causing

genetic defects, and may cause damage to organs through prolonged or repeated exposure.
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Acute Toxicity: Phenol exhibits significant acute toxicity with oral LD50 values in rats of 317

mg/kg and dermal LD50 in rabbits of 630 mg/kg. Given the structural similarity, 4-
(pentyloxy)phenol should be handled as a substance with potential for significant acute

toxicity.

Carcinogenicity: Phenol is not classifiable as to its carcinogenicity to humans (IARC Group

3). However, studies on other phenolic compounds like 4-methoxyphenol have shown

evidence of carcinogenicity in animal models.[4] Therefore, chronic exposure to 4-
(pentyloxy)phenol should be minimized.

Mutagenicity: Phenol is mutagenic for mammalian somatic cells and bacteria. Until specific

data, such as an Ames test, is available for 4-(pentyloxy)phenol, it should be treated as a

potential mutagen.[5][6]

Reproductive Toxicity: Phenol may cause adverse reproductive effects and birth defects in

animals. Other alkylphenols, such as 4-nonylphenol, are known endocrine disruptors and

can cause reproductive toxicity.[7] Therefore, appropriate precautions should be taken by

personnel of reproductive age.

Risk Assessment and Exposure Control
A thorough risk assessment is mandatory before commencing any work with 4-
(pentyloxy)phenol. The following workflow diagram illustrates the key steps in this process.
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Risk Assessment Workflow for 4-(Pentyloxy)phenol

Planning Phase

Control Measures

Emergency Preparedness

Review & Documentation

Identify Hazards
(Skin/Eye Irritation, Potential Systemic Toxicity)

Evaluate Experimental Protocol
(Quantities, Concentrations, Operations)

 informs 

Implement Engineering Controls
(Chemical Fume Hood)

 dictates need for 

Define PPE Requirements
(Gloves, Eye Protection, Lab Coat)

Establish Safe Work Practices
(SOPs for Handling & Waste)

Review Emergency Procedures
(Spill, Exposure, Fire)

 informs 

Verify Availability of Safety Equipment
(Eyewash, Shower, Spill Kit, PEG 400)

Final Risk Assessment Review & Approval

 prerequisite for 

Document Assessment and Train Personnel

Click to download full resolution via product page

Caption: Risk assessment workflow for laboratory use of 4-(pentyloxy)phenol.
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Engineering Controls
All procedures with the potential to generate dust or aerosols of 4-(pentyloxy)phenol,
including weighing, preparing solutions, and transfers, must be conducted in a certified

chemical fume hood.[8]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to prevent skin and eye contact.

Eye and Face Protection: Chemical splash goggles and a face shield are required when

handling 4-(pentyloxy)phenol in solid or solution form.[8]

Skin Protection: A lab coat and appropriate gloves are mandatory. Given that phenol

penetrates nitrile gloves rapidly, double gloving with nitrile gloves or using thicker neoprene

or butyl rubber gloves is recommended.[8] Gloves should be inspected before use and

changed immediately if contamination is suspected.

Respiratory Protection: If working outside of a fume hood is unavoidable (which is strongly

discouraged), a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Safe Handling, Storage, and Disposal
Handling Protocol

Preparation: Designate a specific area within a fume hood for handling 4-
(pentyloxy)phenol. Ensure that an emergency eyewash station and safety shower are

readily accessible.[8]

Personal Protective Equipment: Don all required PPE before handling the chemical.

Weighing: To minimize dust generation, weigh the solid compound on a tared weigh paper or

in a container within the fume hood.

Solution Preparation: Slowly add the solid to the solvent with stirring to avoid splashing.

Post-Handling: After use, decontaminate the work area with soap and water. Remove and

dispose of contaminated PPE properly. Wash hands thoroughly.
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Storage
Store 4-(pentyloxy)phenol in a cool, dry, well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[8] Keep the container tightly sealed and store at the

recommended temperature of 0-10°C.[1]

Disposal
All waste containing 4-(pentyloxy)phenol, including contaminated PPE and cleaning

materials, must be disposed of as hazardous waste.[9][10] Do not dispose of this chemical

down the drain.[9] Collect waste in a clearly labeled, sealed container for pickup by a licensed

hazardous waste contractor.[10][11]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
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Exposure Route First Aid Protocol

Skin Contact

Immediately remove contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes. After initial water

flush, if available, apply polyethylene glycol

(PEG 300 or 400) to the affected area. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink a small amount of water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Spill Response
Small Spills (in a fume hood):

Ensure proper PPE is worn.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully scoop the absorbed material into a labeled hazardous waste container.

Decontaminate the spill area with soap and water.

Large Spills (or spills outside a fume hood):
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Evacuate the immediate area.

Alert others and your supervisor.

If safe to do so, increase ventilation and close the doors to the area.

Contact your institution's emergency response team.

Fire Fighting
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus and full

protective gear.[8]

Toxicological Data Summary
The following table summarizes the known toxicological data for 4-(pentyloxy)phenol and

provides data for phenol for comparative purposes.
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Toxicological
Endpoint

4-
(Pentyloxy)phenol

Phenol (for
comparison)

Source

Acute Oral Toxicity

(LD50)
Data not available 317 mg/kg (rat)

Acute Dermal Toxicity

(LD50)
Data not available 630 mg/kg (rabbit)

Skin

Corrosion/Irritation
Causes skin irritation Corrosive [1]

Serious Eye

Damage/Irritation

Causes serious eye

irritation
Corrosive [3]

Mutagenicity Data not available
Mutagenic in some

tests

Carcinogenicity Data not available
IARC Group 3 (Not

classifiable)

Reproductive Toxicity Data not available
May cause adverse

effects
[12]

Conclusion
While 4-(pentyloxy)phenol has confirmed skin and eye irritating properties, a comprehensive

toxicological profile is not yet available. Therefore, it is imperative that researchers and drug

development professionals handle this compound with the utmost care, assuming it may

possess hazards similar to other toxic phenolic compounds. Adherence to the rigorous

engineering controls, personal protective equipment protocols, and emergency procedures

outlined in this guide is essential for ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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